(S)-2-[(tert-Butyloxycarbonyl)amino]propanethioic acid

• IUPAC Name: (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanethioic S-acid
• InChI: InChI=1S/C8H15NO3S/c1-5(6(10)13)9-7(11)12-8(2,3)4/h5H,1-4H3,(H,9,11)(H,10,13)/t5-/m0/s1
• InChI Key: XOUNMZDIMUZMTD-YFKPBYRVSA-N
• Canonical SMILES: CC(C(=O)S)NC(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@H](C(=O)S)NC(=O)OC(C)(C)C
• Molecular Formula: C8H15NO3S
• Molecular Weight: 205.28 g/mol
• CAS RN: 80354-38-7

Description

“(S)-2-[(tert-Butyloxycarbonyl)amino]propanethioic acid” is a compound that is often used in synthetic organic chemistry. The tert-butyloxycarbonyl (Boc) group is a protecting group used in organic synthesis.

Synthesis Analysis

The synthesis of compounds with the Boc group can be achieved using various methods. One method involves the direct introduction of the Boc group into a variety of organic compounds using flow microreactor systems. Another method for the selective deprotection of the Boc group uses oxalyl chloride in methanol. The reactions take place under room temperature conditions for 1–4 hours with yields up to 90%.

Molecular Structure Analysis

The molecular structure of “(S)-2-[(tert-Butyloxycarbonyl)amino]propanethioic acid” is represented by the linear formula C13H23NO5.

Chemical Reactions Analysis

The Boc group in “(S)-2-[(tert-Butyloxycarbonyl)amino]propanethioic acid” can undergo a deprotection reaction. This reaction involves the hydrolytic cleavage of the Boc group, which can be catalyzed by a protic ionic liquid. Another method for the deprotection of the Boc group uses oxalyl chloride in methanol.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(S)-2-[(tert-Butyloxycarbonyl)amino]propanethioic acid” can be computed using tools like ProtParam. These properties include the molecular weight, theoretical pI, amino acid composition, atomic composition, extinction coefficient, estimated half-life, instability index, aliphatic index, and grand average of hydropathicity (GRAVY).

Mechanism of Action

The mechanism of Boc deprotection involves several steps. First, the tert-butyl carbamate becomes protonated. Then, the loss of the tert-butyl cation results in a carbamic acid. Decarboxylation of the carbamic acid results in the free amine. Finally, protonation of the amine under the acidic conditions provides the product as the TFA salt.

Safety and Hazards

As with all chemicals, safety precautions should be taken when handling “(S)-2-[(tert-Butyloxycarbonyl)amino]propanethioic acid”. It’s important to use appropriate personal protective equipment and follow safe laboratory practices. Specific safety and hazard information for this compound may not be readily available and should be obtained from the supplier or manufacturer.

Future Directions

The use of “(S)-2-[(tert-Butyloxycarbonyl)amino]propanethioic acid” and similar compounds in synthetic organic chemistry is likely to continue due to their utility in protecting group chemistry. Future research may focus on developing more efficient and sustainable methods for the synthesis and deprotection of Boc-protected compounds. Additionally, the exploration of new applications for these compounds in the synthesis of complex organic molecules could be a potential area of future research.